Cas no 102308-90-7 (1,3-Propanediamine,N1,N1-bis(2-chloroethyl)-N3,N3-dimethyl-, hydrochloride (1:2))

• Product Name: 1,3-Propanediamine,N1,N1-bis(2-chloroethyl)-N3,N3-dimethyl-, hydrochloride (1:2)
• CAS No: 102308-90-7
• MF: C₉H₂₂Cl₄N₂
• MW: 300.096378803253
• CID: 173710
• PubChem ID: 3025230
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N1-bis(2-chloroethyl)-N3,N3-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1-bis(2-chloroethyl)-N3,N3-dimethyl-, hydrochloride (1:2)
• N',N'-bis(2-chloroethyl)-N,N-dimethylpropane-1,3-diamine,dihydrochloride
• 1,3-Propanediamine, N,N-bis(2-chloroethyl)-N',N'-dimethyl-, dihydrochloride
• 102308-90-7
• N,N-Bis(2-chloroethyl)-N',N'-dimethyl-1,3-propanediamine dihydrochloride
• DTXSID30144901

• Inchi： 1S/C9H20Cl2N2.2ClH/c1-12(2)6-3-7-13(8-4-10)9-5-11;;/h3-9H2,1-2H3;2*1H
• InChI Key： MGYXGKGSBRWEIA-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCCN(C)C.Cl.Cl

Computed Properties

• Exact Mass: 298.05406
• Monoisotopic Mass: 298.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Boiling Point: 220.9°C at 760 mmHg
• Flash Point: 87.4°C
• PSA: 6.48
• LogP: 3.32170